![molecular formula C18H19BrN2O3 B3550344 1-(4-bromobenzoyl)-N-(2-furylmethyl)-4-piperidinecarboxamide](/img/structure/B3550344.png)
1-(4-bromobenzoyl)-N-(2-furylmethyl)-4-piperidinecarboxamide
Overview
Description
1-(4-bromobenzoyl)-N-(2-furylmethyl)-4-piperidinecarboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as BBFPI and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of BBFPI is not fully understood. However, studies have suggested that it acts on the central nervous system by modulating the activity of ion channels and receptors. BBFPI has been found to interact with the GABAergic system, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects
BBFPI has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. BBFPI has also been found to reduce the levels of oxidative stress markers and increase the levels of antioxidant enzymes.
Advantages and Limitations for Lab Experiments
BBFPI has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. BBFPI is also stable under various conditions, making it suitable for long-term storage. However, BBFPI has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experiments. BBFPI is also relatively expensive, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of BBFPI. One potential direction is to investigate its potential role in the treatment of other neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study the pharmacokinetics and pharmacodynamics of BBFPI to optimize its therapeutic potential. Additionally, the development of novel synthesis methods for BBFPI may lead to the discovery of new analogs with improved properties.
Conclusion
In conclusion, BBFPI is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It has been synthesized using various methods and has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. BBFPI has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of BBFPI, including investigating its potential role in the treatment of other neurological disorders and optimizing its therapeutic potential.
Scientific Research Applications
BBFPI has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Studies have also shown that BBFPI has a potential role in the treatment of neuropathic pain and epilepsy.
properties
IUPAC Name |
1-(4-bromobenzoyl)-N-(furan-2-ylmethyl)piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19BrN2O3/c19-15-5-3-14(4-6-15)18(23)21-9-7-13(8-10-21)17(22)20-12-16-2-1-11-24-16/h1-6,11,13H,7-10,12H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STVIDHYDOHSEPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCC2=CC=CO2)C(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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